Cas no 343-21-5 (4-(Trifluoromethyl)-phenothiazine)

4-(Trifluoromethyl)-phenothiazine structure

343-21-5 structure

Product Name:4-(Trifluoromethyl)-phenothiazine

CAS No:343-21-5

Molecular Formula:C₁₃H₈NF₃S

Molecular Weight:267.26952

CID:918975

PubChem ID:120213

4-(Trifluoromethyl)-phenothiazine Properties

Names and Identifiers

- phenothiazine, 4-(trifluoromethyl)-
- 4-(trifluoromethyl)-10H-phenothiazine
- NSWKFLADKSTFDS-UHFFFAOYSA-N
- SCHEMBL11582263
- DTXSID30187858
- 343-21-5
- 4-27-00-01359 (Beilstein Handbook Reference)
- 4-(Trifluoromethyl)-phenothiazine
- 4-(Trifluoromethyl)phenothiazine
- BRN 0239594
- +Expand
- InChIKey： NSWKFLADKSTFDS-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H8F3NS/c14-13(15,16)8-4-3-6-10-12(8)18-11-7-2-1-5-9(11)17-10/h1-7,17H
- SMILES： C1=CC=C2C(=C1)NC3=CC=CC(=C3S2)C(F)(F)F

Computed Properties

Exact Mass: 267.03304
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 267.03295492g/mol
Heavy Atom Count: 18
Complexity: 307
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 12.03

4-(Trifluoromethyl)-phenothiazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	T876730-25mg	4-(Trifluoromethyl)-phenothiazine	343-21-5		25mg	$207.00	2023-05-17

4-(Trifluoromethyl)-phenothiazine Synthesis

Synthetic Circuit 1

101-23-5

101-23-5

343-21-5

343-21-5

92-30-8

92-30-8

Reaction Conditions

Reference

: Product subclass 3: one sulfur, selenium, or tellurium atom and one nitrogen or phosphorus atom

Ulrich, H., Science of Synthesis, 2004, 17, 117-221

4-(Trifluoromethyl)-phenothiazine Raw materials

N-Phenyl-3-(trifluoromethyl)aniline

4-(Trifluoromethyl)-phenothiazine Preparation Products

4-(Trifluoromethyl)-phenothiazine Related Literature

1. Application of a Nd: YAG pumped dye laser to the determination of nickel in river sediment using non-resonance flame atomic fluorescence spectrometry

J. Anal. At. Spectrom., 1988,3, 523-525
2. Bromoform reaction of tertiary amines with N,N-dibromosulfonamides or NBS/sulfonamides†

Jie Chen,Yu-Ping Guo,Ming-Hui Sun,Guo-Tao Fan,Ling Zhou Chem. Commun., 2014,50, 12367-12370
3. Use of achiral additives to increase the stereoselectivity in Rh(ii)-catalyzed cyclopropanations†‡

David Marcoux,Vincent N. G. Lindsay,André B. Charette Chem. Commun., 2010,46, 910-912
4. Distinct cellular fates for KP1019 and NAMI-A determined by X-ray fluorescence imaging of single cells†

Claire M. Weekley,Barry Lai,Leone Spiccia,Hugh H. Harris Metallomics, 2012,4, 1051-1056
5. Towards a surface metric to measure the dustiness of nanomaterial powders

Claire Dazon,Sébastien Bau,Raphaël Payet,Vanessa Fierro,Olivier Witschger Environ. Sci.: Processes Impacts, 2023,25, 670-679
6. Front cover

Chem. Soc. Rev., 2019,48, 1423-1423
7. Back matter

Phys. Chem. Chem. Phys., 2009,11, 2126-2126
8. The excited-state intramolecular proton transfer properties of three imine-linked two-dimensional porous organic polymers†

Pradeepkumar Jagadesan,Grace Eder,Psaras L. McGrier J. Mater. Chem. C, 2017,5, 5676-5679
9. Atomic layer deposition-based tuning of the pore size in mesoporous thin films studied by in situ grazing incidence small angle X-ray scattering

Jolien Dendooven,Kilian Devloo-Casier,Matthias Ide,Kathryn Grandfield,Mert Kurttepeli,Karl F. Ludwig,Sara Bals,Pascal Van Der Voort,Christophe Detavernier Nanoscale, 2014,6, 14991-14998
10. Predominant defects in semiconductor isovalent solid solutions: Pb1 –y(SexTe1 –x)y, Pb1 –y(SxTe1 –x)y and Pb1 –y(SxSe1 –x)y

J. Mater. Chem., 1992,2, 31-35

343-21-5 (4-(Trifluoromethyl)-phenothiazine) Related Products

92-30-8(2-(Trifluoromethyl)-10H-phenothiazine)

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